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Compound of Interest

Compound Name: NIrp3-IN-58

Cat. No.: B15609482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, chemical properties, and
experimental applications of Nlrp3-IN-58, a known inhibitor of the NLRP3 inflammasome. The
information is intended for researchers and professionals involved in immunology,
inflammation, and drug discovery.

Core Concepts: The NLRP3 Inflammasome

The NOD-like receptor family pyrin domain containing 3 (NLRP3) inflammasome is a multi-
protein complex that plays a critical role in the innate immune system. Its activation is a key
driver of inflammation in response to a wide array of stimuli, including pathogen-associated
molecular patterns (PAMPSs) and danger-associated molecular patterns (DAMPS).
Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory and
autoimmune diseases.

The activation of the NLRP3 inflammasome is a two-step process:

e Priming (Signal 1): This step is typically initiated by microbial components like
lipopolysaccharide (LPS) binding to Toll-like receptors (TLRs). This leads to the upregulation
of NLRP3 and pro-interleukin-13 (pro-IL-1(3) gene expression via the NF-kB signaling
pathway.
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 Activation (Signal 2): A diverse range of stimuli, such as extracellular ATP, crystalline
substances, and toxins, trigger the assembly of the inflammasome complex. This complex
comprises NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein
containing a CARD), and pro-caspase-1. This assembly leads to the autocatalytic cleavage
and activation of caspase-1, which in turn cleaves pro-IL-13 and pro-IL-18 into their mature,
pro-inflammatory forms. Activated caspase-1 can also induce a form of inflammatory cell
death known as pyroptosis through the cleavage of gasdermin D.

Nirp3-IN-58: Chemical Properties and Structure

NIrp3-IN-58, also known as Compound DS15, is a small molecule inhibitor of NLRP3
inflammasome activation.[1] Its chemical and physical properties are summarized in the table
below.

Property Value Reference
CAS Number 2956014-05-2 [1]
Molecular Formula C22H18CIN303S [11[2]
Molecular Weight 439.91 g/mol [1][2]

0=C(NC1=CC=CC(S(=0)
SMILES (NC2=CC=CC=C2)=0)=C1)C  [1]
C3=CNC4=CC(Cl)=CC=C34

3.85 uM (for NLRP3
IC50 _ o [11[2]
inflammasome activation)

o Inhibits IL-1 release by 33%
Activity £10 UM [11[2]
a H

Signaling Pathways and Experimental Workflows

To visually represent the biological processes and experimental procedures, the following
diagrams have been generated using Graphviz.
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1. Cell Culture & Differentiation

Seed THP-1 Monocytes

y

Differentiate with PMA (48-72h)

2. Tre$tment

Prime with LPS (3h)

:

Add NIrp3-IN-58 (1h)

:

Activate with Nigericin (1h)

3. Analysis

Collect Supernatant

:

IL-1B ELISA LDH Assay (Pyroptosis) Caspase-1 Activity Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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